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Pyrimidinyl-2-sulfonylureas
Pyrimidinyl-2-sulfonylureas are a class of chemical compounds characterized by their unique molecular structure, which includes a pyrimidine ring fused to a 2-sulfonylurea moiety. These compounds have attracted significant attention in the pharmaceutical and agricultural industries due to their diverse biological activities.
In pharmaceutical applications, Pyrimidinyl-2-sulfonylureas exhibit potential as antifungal agents. The presence of a pyrimidine ring is known for its ability to interact with fungal DNA, leading to disruption of cellular functions. Additionally, the sulfonylurea group enhances the compound's binding affinity and selectivity, making them effective against various fungal species.
In agriculture, these compounds can serve as herbicides by inhibiting key enzymes essential for plant growth. The structure enables selective weed control while minimizing adverse effects on crops. Furthermore, their design offers opportunities for optimizing efficacy and reducing environmental impact through improved formulation and targeted delivery systems.
Overall, Pyrimidinyl-2-sulfonylureas represent a promising avenue for the development of new drugs and agricultural chemicals with broad applications in both fields.
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
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Diphenylacetylene Cas No: 501-65-5 -
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